4-Chlorostilbene

• Molecular Formula: C14H11Cl
• Molecular Weight: 214.69 g/mol
• IUPAC Name: 1-chloro-4-(2-phenylethenyl)benzene
• InChI: InChI=1S/C14H11Cl/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H
• InChI Key: TTYKTMUIQGPMMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)Cl

Description

4-Chlorostilbene is a useful research compound. Its molecular formula is C14H11Cl and its molecular weight is 214.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

22.8 g (0.1 mol) of benzylphosphonic acid diethyl ester were added dropwise to a solution, cooled to 0° to 5° C., of 22.4 g (0.2 mol) of potassium tert.-butylate in 100 ml of tetrahydrofuran (dried over sodium) in the course of 15 l minutes. The mixture was stirred for one hour; a solution of 28 g (0.1 mol) of α-hydroxy-4-chlorobenzylphosphonic acid diethyl ester in 50 ml of tetrahydrofuran was then added to the mixture, while cooling to 0° to 5° C., and the mixture was stirred at room temperature (about 20° C.) for a further 15 hours. It was then poured into 1 liter of ice-water, filtered off and dried. 18 g (84% of theory) of 1-(4-chlorophenyl)-2-phenyl-ethylene were thus obtained in the form of colorless crystals of melting point 130° C.

Synthesis routes and methods II

Procedure details

The procedure described in Example 1 is followed, except that 17.5 g (0.1 mol) of 4-chlorobenzoyl chloride, 13.02 g (0.125 mol) of styrene, 35.37 g (0.1 mol) of tri-2-ethylhexylamine and 0.1773 g (0.01 mol) of palladium chloride are used. After a reaction time of 4 hours at 120° C., 9.3 g (0.0433 mol) of 4-chlorostilbene, corresponding to a yield of 43.3% of theory, are obtained in the form of white flakes; melting point 129°-130° C.